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Compound of Interest |

Compound Name: DISPERSE YELLOW 5
CAS No.: 6439-53-8
Cat. No.: B179427
L 7

Chemical Identity & Structural Basis

Disperse Yellow 5 (DY5) is a monoazo disperse dye belonging to the heterocyclic coupling
component class. Unlike simple azobenzene derivatives, DY5 incorporates a quinolone moiety,
which imparts specific solvatochromic and stability properties relevant to polyester dyeing and
potential bio-imaging applications.

Core Specifications

« Cl Name: Disperse Yellow 5[1][2][3][4][5][6]
« ClI Number: 12790[3][7][8]

« CAS Number: 6439-53-8[2][3][4]

« Molecular Formula:

[3]

e Molecular Weight: 324.29 g/mol [2][3]

o I[UPAC Name: 3-[(3-nitrophenyl)diazenyl]-4-hydroxy-1-methylquinolin-2(1H)-one[2][8]

Synthesis & Chromophore Architecture
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The chromophore is constructed via a diazotization-coupling sequence.[6] The electron-
withdrawing nitro group on the diazo component (m-nitroaniline) and the electron-donating
hydroxyl/lactam system of the quinolone coupler create a "push-pull" electronic system. This
intramolecular Charge Transfer (ICT) is responsible for its greenish-yellow hue and solvent-
dependent absorption.[7]

_____________________________________

Chromophore Formation
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Figure 1: Synthetic pathway establishing the azo-quinolone chromophore.

Absorption Properties & Molar Absorptivity[9][10]
Spectral Characteristics

DY5 exhibits a primary absorption band in the violet-blue region, resulting in its characteristic
greenish-yellow transmission.

o (Visible): Typically 410—-430 nm in organic solvents (e.g., acetone, ethanol).
e (UV): Strong
transitions are observed around 234 nm and 300-320 nm.[7]

e Solvatochromism: As a donor-acceptor azo dye, DY5 shows positive solvatochromism.[7]
The

will redshift (move to longer wavelengths) in more polar solvents (e.g., DMF > Acetone >
Toluene) due to stabilization of the excited ICT state.[7]

Molar Absorptivity ()
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While batch-specific purity affects exact values, monoazo disperse dyes of this class typically
exhibit extinction coefficients in the range of:

Protocol for Determining

¢ Solvent Selection: Use spectroscopic grade Methanol or Acetone (common for disperse
dyes).

e Stock Solution: Prepare a

M stock solution (weigh ~3.24 mg into 10 mL).

 Dilution Series: Prepare 5 dilutions ranging from

M to

M.
o Measurement: Record absorbance (
) at
. Ensure
remains between 0.2 and 0.8 for linearity.

e Calculation: Plot

vs. Concentration (
). The slope is
(where path length

cm).[7]

Quantum Yield Analysis
A. Fluorescence Quantum Yield ()
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Status:Negligible / Low (< 0.01) Most simple azo dyes, including DY5, are virtually non-
fluorescent in fluid solution at room temperature.

e Mechanism of Quenching: The azo group (

) undergoes extremely rapid photoisomerization (trans

cis) or internal conversion upon excitation. This non-radiative decay pathway is faster (
) than fluorescence emission (

).[7]

o Exception: Fluorescence may be induced if the rotation of the azo bond is restricted (e.g., in
a rigid polymer matrix or frozen glass) or if the dye aggregates.

B. Photodegradation Quantum Yield ()

Status:Critical Metric for Lightfastness For disperse dyes, the "quantum yield" of interest is
often the efficiency of fading (photodegradation).

e Typical Value:

(highly dependent on substrate and presence of oxygen).
e Mechanism: Photo-oxidation (generation of singlet oxygen) or photoreduction (reductive

cleavage of the azo bond).[7]

Experimental Workflows
Workflow 1: Fluorescence Quantum Yield Measurement
(Comparative Method)

Use this protocol only if you detect emission. If no emission is found, report

7]
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Start: Sample & Standard Selection

Select Standard
(e.g., Coumarin 153 or Fluorescein)
Must overlap excitation A

N\

Prepare Solutions
Absorbance < 0.1 at A_ex
(Avoids inner filter effect)

l

Record Spectra
1. UV-Vis (Abs)
2. Fluorescence (Integrated Area F)

Calculate @_f

Using Comparative Equation

Click to download full resolution via product page
Figure 2: Comparative method for fluorescence quantum yield determination.
Calculation Equation:

¢ : Integrated fluorescence intensity
+ : Absorbance at excitation wavelength[9]

¢ : Refractive index of solvent

Workflow 2: Photodegradation Quantum Yield ()

This measures the dye's stability, essential for textile and environmental fate studies.

 Irradiation: Irradiate sample (concentration
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) with a monochromatic light source (e.g., Xenon arc with bandpass filter).

o Actinometry: Use Potassium Ferrioxalate actinometer to determine the photon flux (

, photons/sec).[7]

e Monitoring: Measure decrease in Absorbance at

over time (

).

o Calculation:
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Disclaimer: Specific quantitative values for commercial dyes can vary by batch and
manufacturer due to the presence of dispersing agents (e.g., lignosulfonates).[7] Always
perform purification (recrystallization from ethanol/acetone) before precise photophysical
characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Profile: Photophysical & Structural
Characterization of Disperse Yellow 5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179427#quantum-yield-and-molar-absorptivity-of-
disperse-yellow-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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